Cas no 7740-04-7 (2-formyl-6-methoxyphenyl 4-methylbenzenesulfonate)

• Product Name: 2-formyl-6-methoxyphenyl 4-methylbenzenesulfonate
• CAS No: 7740-04-7
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• CID: 983422
• PubChem ID: 322873
• Update Time: 2025-04-20

2-formyl-6-methoxyphenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-formyl-6-methoxyphenyl 4-methylbenzenesulfonate
• ST4023526; 3-methoxy-2-< (p-tolylsulfonyl)oxy> benzaldehyde; STK522916; 2-p-Toluolsulfonyloxy-3-methoxy-benzaldehyd; 2-Formyl-6-methoxyphenyl 4-methylbenzenesulfonate; AC1L87DW; BBL023855; NSC281248; ZINC01563923;
• DTXSID90314204
• Toluene-4-sulfonic acid, 2-formyl-6-methoxyphenyl ester
• MFCD00579095
• VS-07533
• FCYFTQDINHXGKX-UHFFFAOYSA-N
• CS-0326407
• NSC281248
• 2-formyl-6-methoxyphenyl 4-methylbenzene-1-sulfonate
• 7740-04-7
• AKOS005454318
• NSC-281248
• m-Anisaldehyde, 2-hydroxy-, p-toluenesulfonate
• 2-Formyl-6-methoxyphenyl 4-methylbenzenesulfonate #
• (2-formyl-6-methoxyphenyl) 4-methylbenzenesulfonate
• STK522916
• DB-218108
• 3-Methoxy-2-(4-methylphenyl)sulfonyloxy-benzaldehyde
• BBL023855

• Inchi： 1S/C15H14O5S/c1-11-6-8-13(9-7-11)21(17,18)20-15-12(10-16)4-3-5-14(15)19-2/h3-10H,1-2H3
• InChI Key： FCYFTQDINHXGKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(=CC=CC=1C=O)OC

Computed Properties

• Exact Mass: 306.05622
• Monoisotopic Mass: 306.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 492.3±45.0 °C at 760 mmHg
• Flash Point: 251.5±28.7 °C
• PSA: 69.67
• LogP: 3.66460
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-formyl-6-methoxyphenyl 4-methylbenzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters